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Compound of Interest

Compound Name: 5-Methoxy-1-tetralone

Cat. No.: B1585004

This technical guide provides an in-depth overview of the core physical properties of 5-
Methoxy-1-tetralone, a key intermediate in the synthesis of various pharmaceuticals and
agrochemicals.[1] The information is tailored for researchers, scientists, and professionals in
the field of drug development.

Core Physical and Chemical Properties

5-Methoxy-1-tetralone is a colorless to off-white or light yellow crystalline solid with a strong
aromatic odor.[1][2] Its chemical structure and key identifiers are fundamental for its application
in organic synthesis.
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Property Value Source(s)
Molecular Formula C11H1202 [B1415161 71181
Molecular Weight 176.21 g/mol [41[5]
CAS Registry Number 33892-75-0 [B14151[71[8]
Melting Point 87-91 °C (lit.) [1][2]13]
Boiling Point 160-162 °C at 7 mmHg (lit.) [1][2]13]
Density 1.074 + 0.06 g/cm? (Predicted) [2]
Appearance Off-white to light yellow solid [2]

Soluble in Methanol.[9]

Information regarding its

B solubility in other common

Solubility )

laboratory solvents is not

extensively documented in the

provided search results.

Sealed in dry, Room
Storage (2]

Temperature

Experimental Protocols for Property Determination

While specific experimental documentation for 5-Methoxy-1-tetralone is not detailed in the

provided literature, the following are standard methodologies for determining the key physical

properties listed above.

Melting Point Determination

The melting point of a solid compound like 5-Methoxy-1-tetralone is typically determined using

a melting point apparatus.

Methodology:

o Asmall, dry sample of the crystalline solid is finely powdered and packed into a capillary

tube to a height of 2-3 mm.
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» The capillary tube is placed in the heating block of a melting point apparatus.

e The sample is heated at a steady rate, typically 1-2 °C per minute, to ensure thermal
equilibrium.

e The temperature at which the first drop of liquid appears (the onset of melting) and the
temperature at which the entire sample becomes a clear liquid (the completion of melting)
are recorded. The range between these two temperatures is reported as the melting point.

Boiling Point Determination at Reduced Pressure

The boiling point of 5-Methoxy-1-tetralone is reported at a reduced pressure (7 mmHg), a
common practice for compounds that may decompose at their atmospheric boiling point.

Methodology:

A small amount of the liquid sample is placed in a distillation flask connected to a vacuum
source and a manometer to monitor the pressure.

o Acapillary tube, sealed at one end, is placed open-end-down into the liquid.

e The apparatus is slowly heated while the pressure is maintained at the desired level (e.g., 7
mmHg).

¢ As the liquid heats, a steady stream of bubbles will emerge from the capillary tube.

e The heat is then slightly reduced, and the temperature at which the stream of bubbles
ceases and the liquid just begins to enter the capillary tube is recorded as the boiling point at
that pressure.

Density Measurement

The density of a solid can be determined using various techniques. For a crystalline solid like
5-Methoxy-1-tetralone, a gas pycnometer offers high accuracy.

Methodology (Gas Pycnometry):

e The mass of the solid sample is accurately measured using an analytical balance.
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e The sample is placed in a chamber of a known volume within the gas pycnometer.

e Aninert gas, typically helium, is introduced into the chamber and then expanded into a
second chamber of known volume.

e The pressure change resulting from this expansion is measured.
o By applying the ideal gas law, the volume of the solid sample can be accurately calculated.
e The density is then calculated by dividing the mass of the sample by its measured volume.

Synthetic Workflow Overview

5-Methoxy-1-tetralone serves as a crucial intermediate in various synthetic pathways. The
following diagram illustrates a generalized workflow for its synthesis, which often involves
intramolecular acylation reactions.
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Generalized Synthesis Workflow for 5-Methoxy-1-tetralone
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(e.g., p-methoxy-y-phenylbutyric acid)
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Purification
(e.g., Flash Column Chromatography)
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Caption: Generalized workflow for the synthesis of 5-Methoxy-1-tetralone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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